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Compound Name: 2-Deoxyglucose

CAS No.: 61-58-5

Cat. No.: B1219389

Get Quote

Introduction

2-Deoxy-D-glucose (2-DG) is a synthetic glucose analog where the 2-hydroxyl group is

replaced by hydrogen.[1] This structural modification allows it to be recognized and transported

into cells by glucose transporters and phosphorylated by hexokinase to 2-deoxy-D-glucose-6-

phosphate (2-DG-6-P). However, 2-DG-6-P cannot be further metabolized in the glycolytic

pathway, leading to its intracellular accumulation and the inhibition of glycolysis.[2][3] Many

viruses reprogram the host cell's metabolism to favor glycolysis to meet the high energy and

biosynthetic demands of replication.[4][5][6] Consequently, 2-DG serves as a powerful tool for

researchers to investigate the reliance of viruses on this metabolic pathway. Furthermore, as

an analog of mannose, 2-DG also interferes with protein glycosylation, a critical process for the

proper folding and function of many viral envelope proteins.[2][7] These dual inhibitory

functions make 2-DG a broad-spectrum antiviral agent and a valuable instrument in virology

research.[2][6][8]

Mechanism of Antiviral Action

The antiviral properties of 2-DG stem from three primary mechanisms:
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Inhibition of Glycolysis: Upon phosphorylation, 2-DG-6-P competitively inhibits key glycolytic

enzymes like hexokinase and phosphoglucose isomerase.[2][7] This blockage halts the

glycolytic flux, leading to the depletion of adenosine triphosphate (ATP), the cell's primary

energy currency.[1][7][9] This energy starvation directly impedes the ATP-dependent

processes of viral replication, assembly, and release.[10] It also limits the production of

anabolic intermediates necessary for synthesizing new virions.[11]

Inhibition of N-linked Glycosylation: Structurally, 2-DG is also an analog of D-mannose.[2][7]

N-linked glycosylation is a crucial post-translational modification for many viral surface

proteins, such as the spike protein of coronaviruses, which is essential for viral entry and

infectivity.[11][12] 2-DG can be incorporated into growing oligosaccharide chains in the

endoplasmic reticulum (ER) in place of mannose.[7] Due to the lack of the 2-hydroxyl group,

this incorporation truncates the glycan chain, leading to misfolded and non-functional

glycoproteins.[7] This results in the production of defective, non-infectious viral particles.[11]

[13] For example, in SARS-CoV-2, 2-DG treatment leads to unglycosylated spike proteins,

compromising the infective potential of progeny virions.[4][11]

Induction of the Unfolded Protein Response (UPR): The accumulation of misfolded or

unfolded viral glycoproteins in the ER, caused by glycosylation inhibition, triggers a cellular

stress pathway known as the Unfolded Protein Response (UPR).[7][14][15] The UPR aims to

restore ER homeostasis by globally shutting down protein synthesis to reduce the protein

load, upregulating chaperone proteins to aid in proper folding, and enhancing the

degradation of misfolded proteins.[15][16] If the stress is prolonged and severe, the UPR can

ultimately trigger apoptosis (programmed cell death).[15] By inducing the UPR, 2-DG can

halt the production of new viral proteins, thereby blocking viral replication.[10][17]

Data Presentation: Efficacy of 2-DG Against Various
Viruses
The following tables summarize the quantitative effects of 2-DG on the replication of different

viruses as reported in various in-vitro studies.
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Virus Cell Line
2-DG

Concentration
Key Findings Reference

SARS-CoV-2 Vero / Vero E6 0.5 mM - 5 mM

Significant

inhibition of viral

multiplication.

[7][11]

Vero E6 1 mM / 5 mM

Reduced virus-

induced

cytopathic effect

(CPE).

[11]

Caco-2 IC₅₀ = 9.09 mM

Dose-dependent

inhibition of viral

replication.

[7]

LLC-MK2 10 mM

Significant

reduction in viral

load at 24h post-

infection.

[18]

Human

Coronavirus

229E

MRC5 0.32 mM & 1 mM

Significant

reduction in viral

load at 24h and

48h post-

infection.

[18]

Avian

Coronavirus
In vitro cells 3 mM & 10 mM

Lowered viral

load by 1-2 logs.
[10]

Porcine

Epidemic

Diarrhea Virus

(PEDV)

Vero 10 mM

Inhibits viral

replication,

induces UPR.

[7]

Hepatitis B Virus

(HBV)
HepG2.2.15 1, 5, 10 mM

Significantly

decreased intra-

and extracellular

HBV DNA and

RNA.

[7]
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Influenza A Virus

(IAV)
A549 / MDCK Dose-dependent

Significantly

reduced viral

titers by

impairing vRNA

synthesis.

[3]

Herpes Simplex

Virus (HSV)
In vitro cells Not specified

Inhibits cell

fusion and

glycosylation of

viral

glycoproteins.

[19]

Lymphocytic

Choriomeningitis

Virus (LCMV)

In vitro cells Not specified

Potently reduces

infectious particle

production via

glycosylation

inhibition.

[20]
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Mechanism of 2-Deoxyglucose (2-DG) Antiviral Action
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Caption: Dual inhibitory mechanism of 2-DG on glycolysis and N-linked glycosylation.
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Workflow for Assessing 2-DG Antiviral Activity

Experimental Steps

Downstream Analysis

Data Output
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2-DG-Induced Unfolded Protein Response (UPR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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